(3-Cyano-5-fluorophenyl)methanesulfonyl chloride

• Molecular Formula: C8H5ClFNO2S
• Molecular Weight: 233.65 g/mol
• IUPAC Name: (3-cyano-5-fluorophenyl)methanesulfonyl chloride
• InChI: InChI=1S/C8H5ClFNO2S/c9-14(12,13)5-7-1-6(4-11)2-8(10)3-7/h1-3H,5H2
• InChI Key: OQUODIDZGSLXBK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C#N)F)CS(=O)(=O)Cl

Description

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride ( 1593942-45-0) is a specialized aromatic sulfonyl chloride with a molecular formula of C8H5ClFNO2S and a molecular weight of 233.65 . This compound serves as a versatile building block in organic synthesis and medicinal chemistry research. Its structure incorporates two key functional groups: the sulfonyl chloride and the nitrile (cyano) group, alongside a fluorine atom on the benzene ring . The sulfonyl chloride group is highly reactive and allows the molecule to be readily converted into other functional groups, such as sulfonamides through reaction with amines, or sulfonate esters upon reaction with alcohols and phenols . The presence of the strong electron-withdrawing nitrile and fluorine substituents on the phenyl ring significantly influences the electronic properties of the ring system, making this compound a valuable intermediate for constructing more complex molecules, potentially for applications in developing pharmaceuticals and agrochemicals . As a methanesulfonyl chloride derivative, it is expected to be moisture-sensitive and may react exothermically with nucleophilic reagents, including water . Appropriate safety precautions must be taken during handling. This product is intended for research purposes and is labeled "For Research Use Only." It is not intended for diagnostic or therapeutic uses, nor for human or veterinary consumption.

Preparation Methods

Synthesis Overview

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride is a chemical compound that belongs to the class of methanesulfonyl chlorides. It is used as an intermediate in organic synthesis due to its reactivity. The presence of a cyano group and a fluorine atom on the phenyl ring can influence its chemical properties and biological activity.

Preparation Methods

• From Phenol or Aniline Derivative: The synthesis of (3-Cyano-5-fluorophenyl)methanesulfonyl chloride typically involves the reaction of a corresponding phenol or aniline derivative with methanesulfonyl chloride in the presence of a base.
• From Sodium Methanesulfonate: Methanesulfonyl chloride can be produced from sodium methanesulfonate under solvent-free conditions. This process involves drying sodium methanesulfonate to a moisture content of 0.01 to 2.00 wt%. The dried sodium methanesulfonate is then mixed with a catalyst comprising a nitrogen-containing organic base, followed by the addition of thionyl chloride (sulfur oxychloride). The molar ratio of thionyl chloride to sodium methanesulfonate is maintained between 1:1 and 2:1.
• From Methyl Mercaptan: Methane sulfonyl chloride may be prepared by the simultaneous hydrolysis and chlorination of methyl mercaptan using gaseous methyl mercaptan with gaseous chlorine at elevated temperatures in a saturated aqueous hydrochloric acid reaction matrix.

Reaction Conditions

Reaction Parameter	Condition/Reagent
Reactants	Phenol or aniline derivative, methanesulfonyl chloride, base
	Sodium methanesulfonate, catalyst (nitrogen-containing organic base), thionyl chloride
	Methyl mercaptan, chlorine, aqueous hydrochloric acid
Molar Ratio	Thionyl chloride to sodium methanesulfonate: 1:1 to 2:1
Solvent	Solvent-free for the reaction of sodium methanesulfonate with thionyl chloride
Temperature	Elevated temperatures for the simultaneous hydrolysis and chlorination of methyl mercaptan
Catalyst	Nitrogen-containing organic base for the reaction of sodium methanesulfonate with thionyl chloride
Workup/Purification	Flash column chromatography using hexane/EtOAc (6:1)
Analytical Data	1H NMR, GC-MS

Applications

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride can serve as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds due to its reactive methanesulfonyl chloride group.

Chemical Reactions Analysis

Types of Reactions

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It can react with nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamide, sulfonate, and sulfonyl derivatives.

Oxidation and Reduction: The compound can be involved in oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Bases: Triethylamine or pyridine is often used to neutralize the hydrochloric acid formed during the reaction.

Major Products Formed

The major products formed from the reactions of (3-Cyano-5-fluorophenyl)methanesulfonyl chloride include sulfonamides, sulfonates, and sulfonyl derivatives, depending on the nucleophile used .

Scientific Research Applications

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride is a chemical compound with the molecular formula $C_8H_5ClFNO_2S$ and a molecular weight of 233.65 . While the primary application of this compound appears to be as a chemical intermediate in the synthesis of other compounds, particularly within the pharmaceutical domain, it's crucial in the creation of S100A9 inhibitors .

Scientific Research Applications

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride is primarily used in scientific research as a building block for synthesizing more complex molecules. Its specific applications and research findings are detailed below:

1. As a Chemical Intermediate:

• (3-Cyano-5-fluorophenyl)methanesulfonyl chloride serves as an intermediate in the synthesis of various chemical compounds . For instance, it can be used to create N-(heteroaryl)-sulfonamide derivatives, which are useful as S100A9 inhibitors .

2. Synthesis of S100A9 Inhibitors:

• S100A9 is a calcium-binding protein that has been identified as a therapeutic target for treating autoimmune, inflammatory, neurodegenerative diseases, and cancer .
• Sulfonamide derivatives, synthesized using (3-Cyano-5-fluorophenyl)methanesulfonyl chloride , can inhibit the interactions between S100A9 and its partners like RAGE, TLR4, and EMMPRIN .
• These inhibitors hold promise for therapeutic intervention in disorders associated with S100A9 functions, such as inflammatory diseases, neurodegenerative diseases, autoimmune diseases, and cancer .

3. Pharmaceutical Composition:

• The compound is used in pharmaceutical compositions aimed at treating inflammatory, autoimmune, and neurodegenerative diseases, as well as cancer .

Experimental Data

While specific case studies are not available in the search results, some experimental data can be gleaned from the provided documents:

• In one instance, (3-cyano-5-fluorophenyl)methanesulfonyl chloride was substituted for (2-chloro-5-cyanophenyl) methanesulfonyl chloride, resulting in a mass-to-charge ratio (m/z) of 356.6, 358.6 (MH)+ .
• The synthesis and elimination pathways of related compounds, such as Morita–Baylis–Hillman acetates, have been studied, providing insights into the reactivity and potential applications of similar compounds .
• Related compounds, such as 5-fluoropyridin-2-yl ether analogues, have been tested for their activity concerning mGlu receptors, showing that modification with fluorine can impact potency .

Mechanism of Action

The mechanism of action of (3-Cyano-5-fluorophenyl)methanesulfonyl chloride involves its reactivity as an electrophile. The compound can react with nucleophiles to form covalent bonds, leading to the formation of various derivatives. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Differences

The table below highlights key structural and molecular differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Phenyl Ring	Functional Group
(3-Cyano-5-fluorophenyl)methanesulfonyl chloride	C₈H₅ClFNO₂S	233.65	3-CN, 5-F	Methanesulfonyl chloride
[3-Chloro-5-(trifluoromethyl)phenyl]methanesulfonyl chloride	C₈H₅Cl₂F₃O₂S	284.10	3-Cl, 5-CF₃	Methanesulfonyl chloride
Trifluoromethanesulfonyl chloride	CClF₃O₂S	168.52	-	Trifluoromethanesulfonyl chloride
3-Fluoro-5-(trifluoromethyl)benzenesulfonyl chloride	C₇H₃ClF₄O₂S	262.61	3-F, 5-CF₃	Benzenesulfonyl chloride
(3-Fluoro-5-methylphenyl)methanesulfonyl fluoride	C₈H₈F₂O₂S	206.21	3-F, 5-CH₃	Methanesulfonyl fluoride

Key Observations:

• Electron-Withdrawing Groups : The target compound’s 3-CN group is strongly electron-withdrawing, which may enhance the electrophilicity of the sulfonyl chloride group compared to analogs with -Cl or -CF₃ substituents .
• Fluorine vs. Chlorine : Fluorine’s smaller atomic radius and higher electronegativity may reduce steric hindrance and alter solubility compared to chlorine-containing analogs .
• Functional Group Differences : The replacement of chloride with fluoride (e.g., in ) reduces reactivity due to weaker leaving-group ability, impacting applications in nucleophilic substitutions.

Physical and Chemical Properties

Boiling Points and Reactivity:

• Trifluoromethanesulfonyl chloride (CAS: 421-17-0) has a low boiling point (29–32°C ) and high volatility, making it suitable for gas-phase reactions .
• The target compound’s boiling point is unspecified, but its aromatic substituents likely increase molecular weight and reduce volatility compared to trifluoromethanesulfonyl chloride.
• Methanesulfonyl chloride (CAS: 124-63-0), a simpler analog, is highly reactive and corrosive, with hazards including acute oral toxicity (H301) and skin corrosion (H314) .

Solubility and Stability:

• The -CN group in the target compound may improve solubility in polar aprotic solvents (e.g., DMF or acetonitrile) compared to halogenated analogs .

Hazard Profiles and Handling Requirements

Compound	Key Hazards (GHS)	PPE Requirements
(3-Cyano-5-fluorophenyl)methanesulfonyl chloride	Data unspecified; assumed similar to sulfonyl chlorides (e.g., H314, H330)	Gloves, goggles, respiratory protection
Methanesulfonyl chloride	H314 (skin corrosion), H330 (fatal if inhaled), H290 (corrosive to metals)	Full-body protection, gas masks, gloves
[3-Chloro-5-(trifluoromethyl)phenyl]methanesulfonyl chloride	Likely H318 (eye damage), H412 (harmful to aquatic life)	Acid-resistant gloves, ventilation

Biological Activity

(3-Cyano-5-fluorophenyl)methanesulfonyl chloride is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the realms of oncology and inflammation. This compound is characterized by its ability to modulate various biological pathways, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C₈H₈ClFNO₂S
• Molecular Weight : 227.67 g/mol

The presence of the cyano and fluorine groups in the phenyl ring contributes to its reactivity and biological activity.

Research indicates that (3-Cyano-5-fluorophenyl)methanesulfonyl chloride may exert its effects through several mechanisms:

• Inhibition of S100A9 : The compound has been shown to interfere with the function of S100A9, a protein involved in inflammatory responses and tumor progression. By inhibiting S100A9, the compound can potentially alter the tumor microenvironment, leading to reduced angiogenesis and immune suppression .
• Impact on Tumor Infiltration : Studies suggest that by blocking S100A9, (3-Cyano-5-fluorophenyl)methanesulfonyl chloride could modify the accumulation of myeloid-derived suppressor cells (MDSCs) within tumors, promoting a more favorable immune response against cancer cells .

Antitumor Activity

The antitumor properties of (3-Cyano-5-fluorophenyl)methanesulfonyl chloride have been evaluated in various preclinical models:

• In Vivo Studies : In mouse models, treatment with this compound has shown significant reductions in tumor size and weight. For instance, in xenograft models involving human cancer cell lines, administration resulted in a marked decrease in tumor growth rates compared to control groups .
• Mechanistic Insights : The compound's ability to inhibit pathways associated with tumor growth and metastasis has been linked to its action on specific kinases involved in cell proliferation. This suggests that it may function as a kinase inhibitor, although further studies are needed to elucidate the exact targets .

Anti-inflammatory Effects

In addition to its antitumor activity, this compound exhibits notable anti-inflammatory effects:

• Cytokine Modulation : It has been reported to reduce levels of pro-inflammatory cytokines such as TNF-alpha, indicating its potential utility in treating inflammatory diseases .
• Neurodegenerative Disease Models : Preliminary studies suggest that (3-Cyano-5-fluorophenyl)methanesulfonyl chloride may also have therapeutic potential in neurodegenerative diseases by modulating inflammatory responses associated with conditions like Alzheimer's disease .

Data Summary

Study Type	Outcome	Reference
In Vivo Tumor Model	Significant reduction in tumor size
Cytokine Analysis	Decreased TNF-alpha levels
Neurodegenerative Model	Potential reduction in inflammatory markers

1. Tumor Growth Inhibition

In a study involving Ba/F3-JAK2V617F mouse models, treatment with (3-Cyano-5-fluorophenyl)methanesulfonyl chloride led to a 42% normalization of spleen weight and significant improvement in liver health indicators after administration at 150 mg/kg .

2. Inflammatory Disease Models

Research indicates that this compound can effectively reduce joint inflammation in rheumatoid arthritis models by modulating S100A9 activity, which is crucial for inflammatory cell recruitment .

Q & A

Basic Research Questions

Synthesis and Purification Q: What is a reliable laboratory-scale synthesis route for (3-Cyano-5-fluorophenyl)methanesulfonyl chloride, and how can purity be ensured? A:

• Synthesis Protocol :

• Step 1 : Start with (3-cyano-5-fluorophenyl)methanol. React with methanesulfonyl chloride (CH₃SO₂Cl) in anhydrous dichloromethane under nitrogen. Use triethylamine (1.2 eq) as a base to neutralize HCl byproducts.
• Step 2 : Maintain temperatures between 0–5°C during addition to minimize side reactions. Stir for 12–16 hours at room temperature.
• Step 3 : Quench with ice-cold water, extract with DCM, dry over MgSO₄, and concentrate under reduced pressure.
  • Purification : Recrystallize from a hexane/ethyl acetate mixture (3:1 v/v) or use column chromatography (silica gel, gradient elution with 10–30% EtOAc in hexane). Monitor purity via TLC (Rf ~0.4 in 20% EtOAc/hexane).
  • Critical Considerations : Use anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group .

Characterization Techniques Q: Which analytical methods are most effective for confirming the structure and purity of (3-Cyano-5-fluorophenyl)methanesulfonyl chloride? A:

• 1H/13C NMR : Key peaks include the sulfonyl chloride group (no protons) and aromatic signals (e.g., fluorinated and cyano-substituted aromatic protons at δ 7.2–8.1 ppm).
• FT-IR : Look for S=O stretching vibrations (~1350 cm⁻¹ and 1150 cm⁻¹) and C≡N absorption (~2230 cm⁻¹).
• Mass Spectrometry (EI-MS) : Molecular ion peak [M]⁺ at m/z ~229 (calculated based on C₈H₅ClFNO₂S).
• Elemental Analysis : Confirm %C, %H, %N, and %S within ±0.3% of theoretical values.
• HPLC : Use a C18 column (ACN/water gradient) to assess purity >98% .

Handling and Storage Q: What safety protocols and storage conditions are critical for handling this compound in academic labs? A:

• PPE : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles. Use a fume hood for all procedures .
• Storage : Keep in amber glass bottles under anhydrous conditions (add molecular sieves) at 2–8°C. Avoid exposure to moisture, heat, or direct light to prevent hydrolysis or decomposition .
• Spill Management : Absorb spills with inert materials (e.g., sand), neutralize with sodium bicarbonate, and dispose as hazardous waste .

Advanced Research Questions

Reactivity in Nucleophilic Substitution Q: How do the electron-withdrawing substituents (cyano and fluoro) influence the reactivity of the sulfonyl chloride group in nucleophilic substitutions? A:

• Electronic Effects : The cyano group (-CN) strongly withdraws electrons via induction, activating the sulfonyl chloride toward nucleophilic attack (e.g., by amines or alcohols).
• Steric Considerations : The meta-fluoro substituent may slightly hinder access to the sulfonyl chloride but does not significantly alter reactivity.
• Experimental Validation : Compare reaction rates with analogs lacking -CN or -F. Use kinetic studies (e.g., monitoring by 19F NMR) to quantify activation barriers .

Stability Under Experimental Conditions Q: How does thermal or photolytic degradation affect the compound’s stability, and what decomposition products are formed? A:

• Thermal Degradation : At >100°C, decomposition yields CO, CO₂, SO₂, and HF (detectable via GC-MS or IR). Avoid heating above 50°C .
• Photolytic Degradation : UV exposure (254 nm) leads to cleavage of the S-Cl bond, forming (3-Cyano-5-fluorophenyl)methanesulfonic acid. Monitor via HPLC .
• Mitigation : Conduct reactions under inert atmospheres (N₂/Ar) and use light-protected glassware .

Toxicity and Exposure Management Q: What are the acute toxicity thresholds for this compound, and how should inhalation exposure be managed? A:

• Acute Toxicity : Based on methanesulfonyl chloride analogs, the LC50 (rat, inhalation) is ~174 ppm for 1 hour. Symptoms include respiratory distress and CNS depression .
• Exposure Control : Use local exhaust ventilation (LEV) systems with scrubbers for vapor removal. In case of inhalation, move to fresh air immediately and administer oxygen if needed .

Data Contradictions in Hydrolysis Rates Q: How to resolve discrepancies in reported hydrolysis rates of aryl sulfonyl chlorides in aqueous media? A:

• Methodological Adjustments :

pH Control : Hydrolysis accelerates under basic conditions. Use buffered solutions (pH 2–12) to study rate dependence.

Isotope Labeling : Track ³⁶Cl release via scintillation counting to quantify hydrolysis kinetics.

Computational Modeling : Perform DFT calculations to compare activation energies of hydrolysis pathways for different substituents .